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Compound of Interest

Compound Name: Ethyl Palmitate-d31

Cat. No.: B565282 Get Quote

An In-depth Technical Guide to Ethyl Palmitate-d31: Safety, Handling, and Experimental

Applications

This guide provides comprehensive safety data, handling precautions, and an overview of the

experimental applications of Ethyl Palmitate-d31 for researchers, scientists, and drug

development professionals. Due to the limited availability of a specific Safety Data Sheet (SDS)

for Ethyl Palmitate-d31, this document leverages data from the non-deuterated form, Ethyl

Palmitate, and incorporates specific guidelines for handling deuterated compounds.

Compound Identification and Properties
Ethyl Palmitate-d31 is the deuterated form of Ethyl Palmitate, a fatty acid ethyl ester.[1] Stable

heavy isotopes are incorporated into molecules primarily as tracers for quantification in drug

development, with deuteration potentially affecting pharmacokinetic and metabolic profiles.[1]

Table 1: Physical and Chemical Properties
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Property Ethyl Palmitate Ethyl Palmitate-d31

Molecular Formula C18H36O2[2][3][4] C18H5D31O2

Molecular Weight 284.5 g/mol 315.67 g/mol

CAS Number 628-97-7 1215721-57-5

Appearance
Colorless to white waxy solid

or viscous liquid
No data available

Melting Point 22 °C / 71.6 °F No data available

Boiling Point
192 - 193 °C / 377.6 - 379.4 °F

@ 10 mmHg
No data available

Flash Point 113 °C / 235.4 °F No data available

Solubility

Insoluble in water; Soluble in

ethanol, diethyl ether,

chloroform, and other organic

solvents.

No data available

Safety and Hazard Information
The following information is based on the safety data for Ethyl Palmitate and should be

considered as a proxy for Ethyl Palmitate-d31.

Table 2: Hazard Identification and GHS Classification (for Ethyl Palmitate)
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Hazard Classification

GHS Classification Not classified as hazardous

Potential Health Effects
May cause eye, skin, and respiratory tract

irritation.

Ingestion
May cause irritation of the digestive tract.

Expected to be a low ingestion hazard.

Inhalation
May cause respiratory tract irritation. No

adverse effects are expected.

Skin Contact
May cause skin irritation. No adverse effects are

expected.

Eye Contact
May cause eye irritation. Direct contact may

cause temporary irritation.

Handling and Storage Precautions
General Handling

Wash thoroughly after handling.

Use with adequate ventilation.

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Ensure eyewash stations and safety showers are readily accessible.

Specific Precautions for Deuterated Compounds
Deuterated compounds require special handling to maintain their isotopic purity.
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Protection from Moisture: Deuterated solvents and compounds can be hygroscopic. Handle

under a dry, inert atmosphere (e.g., nitrogen or argon). Store in a desiccator to minimize

moisture absorption.

Hydrogen-Deuterium (H-D) Exchange: Avoid contact with protic solvents (e.g., water,

methanol) to prevent the loss of the deuterium label. Use anhydrous, deuterated solvents for

preparing solutions.

Protection from Light: Some deuterated compounds are light-sensitive. Store in amber vials

or protect from light to prevent degradation.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-

term storage, consider sealing as a solid under an inert atmosphere.

First-Aid Measures
The following first-aid measures are based on data for Ethyl Palmitate.

Table 3: First-Aid Measures

Exposure Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops and persists.

Inhalation
Remove from exposure to fresh air. If breathing

is difficult, give oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.
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Accidental Release Measures
Ensure adequate ventilation.

Use personal protective equipment.

For spills, sweep up or absorb the material and place it into a suitable, clean, dry, closed

container for disposal.

Prevent the product from entering drains.

Experimental Protocols and Applications
Ethyl Palmitate-d31 is commonly used as an internal standard in chromatographic methods

for the quantification of fatty acid ethyl esters (FAEEs), which are biomarkers for alcohol

consumption.

Use as an Internal Standard in GC-MS Analysis of FAEEs
in Hair
This protocol outlines the general steps for using Ethyl Palmitate-d31 as an internal standard

for the analysis of FAEEs in hair samples.

Sample Preparation:

Decontaminate hair samples by washing with deionized water and an organic solvent like

n-heptane to remove external contaminants.

Dry and mill the hair into small pieces.

Extraction:

To a known quantity of milled hair, add a precise amount of Ethyl Palmitate-d31 internal

standard solution.

Analysis by GC-MS:

The FAEEs are analyzed using a gas chromatograph coupled with a mass spectrometer.
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Quantification is achieved by comparing the peak area of the target FAEEs to the peak

area of the Ethyl Palmitate-d31 internal standard.

Sample Preparation Extraction Analysis Result

Hair Sample Decontamination
(Water & n-heptane) Milling

Addition of
Ethyl Palmitate-d31
(Internal Standard)

Extraction of FAEEs GC-MS Analysis Quantification
(Peak Area Ratio) FAEE Concentration

Click to download full resolution via product page

Caption: Workflow for FAEE analysis using Ethyl Palmitate-d31.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Relatively

unreactive organic reagents should be collected in appropriate containers for disposal.

Toxicological Information
No acute toxicity information is available for Ethyl Palmitate. The toxicological properties of this

material have not been fully investigated. It is not listed as a carcinogen by ACGIH, IARC, NTP,

or CA Prop 65.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.

Protective Equipment: Wear self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.

This technical guide is intended for informational purposes for research and development

professionals. Always refer to a comprehensive and specific Safety Data Sheet from the
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supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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